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Compound of Interest

Compound Name: N-Nitrosoheptamethyleneimine

CAS No.: 20917-49-1

Cat. No.: B1205763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the chemical properties, structure,

and analytical methodologies pertaining to N-Nitrosoheptamethyleneimine. The information

is intended to support research and development activities where this compound is of interest.

Core Chemical and Physical Properties
N-Nitrosoheptamethyleneimine is a nitroso compound characterized by a

heptamethyleneimine ring with a nitroso group attached to the nitrogen atom. Its chemical and

physical properties are summarized below.
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Property Value Citation

Molecular Formula C₇H₁₄N₂O [1][2]

Molecular Weight 142.20 g/mol [1][2]

Appearance
Light yellow to yellow powder,

lump, or clear liquid
[1][2][3]

Purity
>99.0% (by Gas

Chromatography)
[1][2][3]

Melting Point 28 °C [1][2]

CAS Registry Number 20917-49-1 [1][2][3][4]

Synonyms

Heptamethylenenitrosamine,

N-nitrosoazacyclooctane, N-

nitrosooktahydroazocin,

Octahydro-1-nitroso-azocine

[1][4]

Storage Conditions

Room temperature,

recommended to be stored in

a cool, dark place below 15°C

[2]

Chemical Structure
IUPAC Name: N-Nitrosoheptamethyleneimine

SMILES Notation: O=NN1CCCCCCC1

Chemical Structure: (A 2D chemical structure diagram would be presented here in a full

whitepaper)

Experimental Protocols
The following sections detail generalized experimental protocols for the synthesis and analysis

of N-Nitrosoheptamethyleneimine. These are based on established methods for N-

nitrosamine compounds and should be adapted and optimized for specific laboratory

conditions.
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Synthesis of N-Nitrosoheptamethyleneimine
This protocol describes the nitrosation of heptamethyleneimine using sodium nitrite in an acidic

medium. This is a common and effective method for the synthesis of N-nitrosamines.[5][6]

Materials:

Heptamethyleneimine

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Ice

Equipment:

Round-bottom flask with a magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Standard glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve

heptamethyleneimine in deionized water and cool the solution to 0-5 °C in an ice bath.
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Acidification: Slowly add concentrated hydrochloric acid to the stirred solution, maintaining

the low temperature.

Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution

dropwise to the acidic heptamethyleneimine solution over a period of 30-60 minutes,

ensuring the temperature remains below 10 °C.

Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at

low temperature for an additional 1-2 hours. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Extraction: Once the reaction is complete, transfer the mixture to a separatory funnel. Extract

the aqueous layer with dichloromethane (3 x 50 mL).

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary

evaporator to yield the crude N-Nitrosoheptamethyleneimine.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general method for the qualitative and quantitative analysis of N-
Nitrosoheptamethyleneimine. GC-MS is a highly sensitive and selective technique for the

analysis of volatile and semi-volatile nitrosamines.[7][8]

Materials:

N-Nitrosoheptamethyleneimine sample

High-purity solvent (e.g., dichloromethane or methanol)

Internal standard (e.g., N-nitrosodipropylamine-d14)

Equipment:
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Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a mid-polar capillary column)

Autosampler vials

Microsyringes

Procedure:

Sample Preparation: Accurately weigh a known amount of the N-
Nitrosoheptamethyleneimine sample and dissolve it in a suitable high-purity solvent to a

known volume. Prepare a series of calibration standards in the same manner. Spike all

samples and standards with a known concentration of the internal standard.

GC-MS Instrument Setup:

Injector: Set to a temperature of 250 °C with a splitless injection mode.

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Interface Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Mass Spectrometer: Operate in electron ionization (EI) mode and scan over a mass range

of m/z 35-350. For quantitative analysis, use selected ion monitoring (SIM) mode.

Analysis: Inject a fixed volume (e.g., 1 µL) of the prepared sample and standards into the

GC-MS system.

Data Analysis: Identify N-Nitrosoheptamethyleneimine in the sample chromatogram by

comparing its retention time and mass spectrum to that of a certified reference standard.

Quantify the concentration using a calibration curve constructed from the peak area ratios of

the analyte to the internal standard.
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Visualizations
The following diagrams illustrate the generalized workflows for the synthesis and analysis of N-
Nitrosoheptamethyleneimine.

Reaction Preparation

Nitrosation Reaction Product Work-up PurificationStart: Heptamethyleneimine Dissolve in Water & Cool to 0-5°C Acidify with HCl

Dropwise Addition of NaNO₂

Prepare Aqueous NaNO₂ Solution

Stir for 1-2 hours at <10°C Extract with Dichloromethane Dry Organic Layer (MgSO₄) Concentrate via Rotary Evaporation Purify by Vacuum Distillation or Chromatography Final Product: N-Nitrosoheptamethyleneimine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-Nitrosoheptamethyleneimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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